2-(benzylthio)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide
Description
2-(benzylthio)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide is a compound that has been extensively studied for its potential therapeutic applications. It is a member of the tetrazole family of compounds, which has been shown to have a wide range of biological activities.
Scientific Research Applications
Photovoltaic Efficiency Modeling
- Spectroscopic and Quantum Mechanical Studies : The compounds including variants of benzothiazolinone acetamide analogs have been investigated for their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These studies demonstrate that these compounds, similar in structure to 2-(benzylthio)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide, show good light harvesting efficiency and free energy of electron injection, making them suitable for use in photovoltaic cells (Mary et al., 2020).
Anticancer Activity
- Antitumor Activity Evaluation : A series of benzothiazole derivatives, related to the given compound, were synthesized and screened for antitumor activity. Some derivatives showed considerable anticancer activity against specific cancer cell lines, highlighting their potential in cancer research (Yurttaş et al., 2015).
Anti-Inflammatory Activity
- Synthesis of Anti-inflammatory Compounds : Studies on N-(3-chloro-4-fluorophenyl) acetamide derivatives have demonstrated significant anti-inflammatory activity. This research indicates potential applications of structurally similar compounds in treating inflammation (Sunder & Maleraju, 2013).
Antimicrobial Activity
- Synthesis and Antimicrobial Evaluation : Various acetamide derivatives, including those structurally related to 2-(benzylthio)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide, have been synthesized and evaluated for antimicrobial activity. These studies have shown promising results against a range of bacterial and fungal strains (Fahim & Ismael, 2019).
properties
IUPAC Name |
2-benzylsulfanyl-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN5OS/c18-14-6-8-15(9-7-14)23-16(20-21-22-23)10-19-17(24)12-25-11-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,19,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLIMZYVYYSHSKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NCC2=NN=NN2C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(1-phenylethyl)amino]-2,3-dihydro-1H-1,3-benzodiazol-2-one](/img/structure/B2704193.png)
![Methyl {[6-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)-2-(4-fluorophenyl)quinolin-4-yl]oxy}acetate](/img/structure/B2704194.png)
![6-(2-furoyl)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3(2H)-one](/img/structure/B2704200.png)
![4-chloro-N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide](/img/structure/B2704209.png)
![2-(4-methoxyphenyl)-4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}phthalazin-1(2H)-one](/img/structure/B2704212.png)
